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Compound of Interest

Compound Name: p-Tolyl phenylacetate

Cat. No.: B089785

This document provides essential safety and logistical guidance for the proper disposal of p-
Tolyl phenylacetate (CAS No. 101-94-0). The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
environmental compliance.

Immediate Safety and Handling

Before handling p-Tolyl phenylacetate, it is crucial to be aware of its potential hazards. While
some assessments indicate it is not a hazardous substance, other safety data sheets (SDS)
highlight specific risks.[1][2] It may cause an allergic skin reaction and is considered toxic to
aquatic life.[3] Therefore, appropriate personal protective equipment (PPE) must be worn at all
times.

Personal Protective Equipment (PPE):
o Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[4]

o Eye Protection: Use safety glasses or goggles tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).[4]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact. The
type of body protection should be selected based on the concentration and amount of the
substance being handled.[4]
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Quantitative Data Summary

The following table summarizes the key quantitative properties of p-Tolyl phenylacetate.

Property Value Source(s)
CAS Number 101-94-0 516171
Molecular Formula C15H1402 (116171181
Molecular Weight 226.27 g/mol [1]61[8]
Appearance Fine, white crystalline solid [6]

Melting Point 73.5-775°C [6]

Boiling Point 309-311°C [6]

Oral LD50 (Rat) >5000 mg/kg [9]

Dermal LD50 (Rabbit) >5000 mg/kg [9]

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe disposal of p-Tolyl phenylacetate
waste and the management of accidental spills.

Waste Collection and Storage

e Segregation: Do not mix p-Tolyl phenylacetate waste with other chemicals.[3] Keep it in its
original container if possible.[3]

o Labeling: Clearly label the waste container with the chemical name ("p-Tolyl
phenylacetate") and any applicable hazard warnings.

o Storage: Store waste containers in a designated, well-ventilated area away from
incompatible materials.

Accidental Spill Cleanup
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Ensure Safety: Evacuate non-essential personnel from the spill area. Ensure adequate
ventilation is available.[3]

Containment: Prevent the spilled material from entering drains or waterways.[3][4] Cover
drains if necessary.

Cleanup: For solid spills, avoid creating dust.[4] Carefully sweep or shovel the material into a
suitable, closed container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

PPE Disposal: Dispose of contaminated gloves and other protective gear as hazardous
waste in accordance with applicable regulations.[4]

Final Disposal Procedure

Professional Disposal: All waste material, including the chemical itself and any contaminated
containers or cleaning materials, must be disposed of through a licensed and approved
waste disposal company.[2][3]

Regulatory Compliance: Disposal must be conducted in strict accordance with all national
and local environmental regulations.[3]

Container Disposal: Handle uncleaned, empty containers in the same manner as the product
itself.[3] Do not reuse empty containers.

Disposal Workflow Diagram
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Caption: Workflow for the safe handling and disposal of p-Tolyl phenylacetate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b089785?utm_src=pdf-body-img
https://www.benchchem.com/product/b089785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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